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Compound of Interest

Compound Name: Bivamelagon hydrochloride

Cat. No.: B12377507 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation and use of Bivamelagon
hydrochloride, a potent and orally active melanocortin 4 receptor (MC4R) agonist, in a cell

culture setting.[1][2][3] Proper preparation is crucial for obtaining reliable and reproducible

results in in vitro studies.

Physicochemical and Stability Data
A summary of the key physicochemical properties and stability information for Bivamelagon
hydrochloride is presented in Table 1. This data is essential for the correct handling and

storage of the compound.
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Parameter Value Source

Molecular Formula C₃₅H₅₄Cl₂N₄O₄ [4]

CAS Number 2641595-55-1 [2][4]

Appearance Solid [4]

Solubility (in vitro)
DMSO: 125 mg/mL (198.64

mM)
[1]

Note: May also be soluble in

Water, Ethanol, or DMF. It is

recommended to test solubility

with a small amount first.

[4]

Storage (Powder)
-20°C for 3 years; 4°C for 2

years
[4]

Storage (in Solvent)
-80°C for 6 months; -20°C for 1

month
[4]

Shipping Condition Room temperature [4]

Experimental Protocols
Protocol 1: Preparation of Bivamelagon Hydrochloride
Stock Solution
This protocol describes the preparation of a high-concentration stock solution of Bivamelagon
hydrochloride, which can be stored for later use.

Materials:

Bivamelagon hydrochloride powder

Dimethyl sulfoxide (DMSO), cell culture grade, sterile

Sterile microcentrifuge tubes or cryovials

Calibrated micropipettes and sterile tips
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Vortex mixer

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Procedure:

Pre-warming: Allow the Bivamelagon hydrochloride powder vial and the DMSO to

equilibrate to room temperature before opening to prevent condensation.

Weighing: In a sterile environment (e.g., a laminar flow hood), carefully weigh the desired

amount of Bivamelagon hydrochloride powder.

Dissolution:

Add the appropriate volume of sterile DMSO to the powder to achieve the desired stock

concentration (e.g., 10 mM or 50 mM). For example, to prepare a 10 mM stock solution

from 1 mg of Bivamelagon hydrochloride (MW: 629.63 g/mol ), add 158.8 µL of DMSO.

Vortex the solution thoroughly until the powder is completely dissolved. Gentle warming

(e.g., in a 37°C water bath) may be used to aid dissolution if necessary. Ultrasonic

treatment can also be applied if the compound is difficult to dissolve.[1]

Sterilization: The DMSO stock solution is considered self-sterilizing. No further filtration is

typically required.

Aliquoting and Storage:

Dispense the stock solution into smaller, single-use aliquots in sterile microcentrifuge

tubes or cryovials. This minimizes freeze-thaw cycles.

Store the aliquots at -80°C for long-term storage (up to 6 months) or at -20°C for shorter-

term storage (up to 1 month).[4]

Protocol 2: Preparation of Working Solutions and
Application in Cell Culture
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This protocol outlines the dilution of the stock solution to prepare working solutions for treating

cells in culture.

Materials:

Bivamelagon hydrochloride stock solution (from Protocol 1)

Sterile, pre-warmed complete cell culture medium appropriate for the cell line being used

Sterile pipette tips and tubes

Cells seeded in appropriate culture vessels (e.g., 96-well plates, 6-well plates)

Procedure:

Thawing the Stock Solution:

Thaw a single aliquot of the Bivamelagon hydrochloride stock solution at room

temperature.

Once thawed, briefly centrifuge the tube to collect the solution at the bottom.

Preparing the Intermediate Dilution (Optional but Recommended):

Prepare an intermediate dilution of the stock solution in sterile cell culture medium. For

example, dilute the 10 mM stock solution 1:1000 in medium to create a 10 µM

intermediate solution. This helps to minimize the final concentration of DMSO in the cell

culture.

Preparing the Final Working Solution:

Further dilute the intermediate solution (or the stock solution directly) into the final volume

of cell culture medium to be added to the cells.

For example, to achieve a final concentration of 10 nM in a well containing 100 µL of

medium, add 0.1 µL of the 10 µM intermediate solution.
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Important: The final concentration of DMSO in the culture medium should be kept low,

typically below 0.5%, to avoid solvent-induced cytotoxicity. A vehicle control (medium with

the same final concentration of DMSO) should always be included in the experiment.

Cell Treatment:

Remove the old medium from the cells.

Add the medium containing the final concentration of Bivamelagon hydrochloride (the

working solution) to the cells.

Incubate the cells for the desired period according to the experimental design.

Visualization of Workflow and Signaling Pathway
The following diagrams illustrate the experimental workflow for preparing Bivamelagon
hydrochloride and its known signaling pathway.
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Caption: Experimental workflow for preparing and applying Bivamelagon hydrochloride.
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Caption: Simplified signaling pathway of Bivamelagon hydrochloride via MC4R activation.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b12377507?utm_src=pdf-body-img
https://www.benchchem.com/product/b12377507?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12377507?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Summary of In Vitro Activity
Bivamelagon hydrochloride has been shown to be a potent agonist of the MC4R. The

following table summarizes its reported in vitro activity.

Assay Cell Line Parameter Value Source

Luci Assay Not Specified EC₅₀ 0.562 nM [1][2]

cAMP Assay Not Specified EC₅₀ 36.5 nM [1][2]

β-arrestin

Recruitment

U2OS cells

expressing

MC4R and β-

arrestin

EC₅₀ 4.6 nM [1][2]

Binding Affinity Not Specified Kᵢ 65 nM [1][2]

These values indicate that Bivamelagon hydrochloride is active at nanomolar concentrations,

which should be considered when designing dose-response experiments in cell culture.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b12377507#how-to-prepare-bivamelagon-
hydrochloride-for-cell-culture]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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